Cas no 71749-03-6 ((+)-trans-1,2-Cyclohexanedicarboxylic Anhydride)

(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride is a chiral cyclic anhydride widely used in asymmetric synthesis and pharmaceutical applications. Its rigid cyclohexane backbone and stereospecific trans-configuration enhance selectivity in reactions such as Diels-Alder cycloadditions and ring-opening polymerizations. The (+)-enantiomer is particularly valuable for producing optically active intermediates in drug development. Its high purity and stability under anhydrous conditions make it suitable for fine chemical synthesis. The compound’s reactivity with nucleophiles enables efficient derivatization, while its low moisture sensitivity ensures consistent performance in demanding processes. These properties position it as a preferred reagent for chiral resolution and specialty polymer production.
(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride structure
71749-03-6 structure
Product name:(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride
CAS No:71749-03-6
MF:C8H10O3
MW:154.163202762604
MDL:MFCD00674194
CID:562377
PubChem ID:87566423

(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride Chemical and Physical Properties

Names and Identifiers

    • trans-Hexahydroisobenzofuran-1,3-dione
    • (+)-trans-1,2-Cyclohexanedicarboxylic Anhydride
    • (3aR,7aR)-hexahydro-1,3-Isobenzofurandione
    • 1,3-Isobenzofurandione,hexahydro-, (3aR,7aR)-
    • (3aR,7aR)-3a,4,5,6,7,7a-hexahydro-2-benzofuran-1,3-dione
    • trans-1,2-Cyclohexanedicarboxylic anhydride
    • (3aR,7aR)-hexahydroisobenzofuran-1,3-dione
    • MUTGBJKUEZFXGO-PHDIDXHHSA-N
    • (+/-)-trans-1,2-Cyclohexanedicarboxylic Anhydride
    • 1,3-Isobenzofurandione, hexahydro-, (3aR,7aR)-
    • 1,3-Isobenzofurandione, hexahydro-, (3aR,7aR)-rel-
    • 1,3-Isobenzofurandione, hexahydro-, trans-
    • trans-Cyclohexane-1,2-dicarboxylic anhydride
    • trans-Hexahydrophthalic anhydride
    • PubChe
    • SCHEMBL598374
    • 71749-03-6
    • (+)-(R,R)-1,2-Cyclohexanedicarboxylic anhydride
    • DTXSID60449118
    • CS-0155411
    • 14166-21-3
    • Hexahydro-2-benzofuran-1,3-dione, trans
    • A837311
    • AKOS015833100
    • AS-63623
    • (3aR,7aR)-octahydro-2-benzofuran-1,3-dione
    • MFCD00674194
    • Cyclohexanedicarboxylicanhydride; 98%
    • ( inverted exclamation markA)-trans-1,2-Cyclohexanedicarboxylic Anhydride
    • MFCD00064345
    • A807788
    • AKOS015900342
    • D89440
    • (3aR,7aR)-3a,4,5,6,7,7a-hexahydroisobenzofuran-1,3-dione
    • racemic trans-hexahydroisobenzofuran-1,3-dione
    • (3aR,7aR)-hexahydro-2-benzofuran-1,3-dione
    • rel-(3aR,7aR)-Hexahydroisobenzofuran-1,3-dione
    • T71260
    • DB-074467
    • MDL： MFCD00674194
    • Inchi： 1S/C8H10O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h5-6H,1-4H2/t5-,6-/m1/s1
    • InChI Key： MUTGBJKUEZFXGO-PHDIDXHHSA-N
    • SMILES： O1C([C@]2([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[C@@]2([H])C1=O)=O

Computed Properties

  • Exact Mass: 154.06300
  • Monoisotopic Mass: 154.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Tautomer Count: 3
  • Surface Charge: 0
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: Solids.
  • Melting Point: 164.0 to 168.0 deg-C
  • Refractive Index: 85 ° (C=1, Dioxane)
  • PSA: 43.37000
  • LogP: 0.87620
  • Solubility: Not determined.

(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride Security Information

(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
T272945-500mg
(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride
 71749-03-6
500mg
 $ 365.00 2022-06-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C1417-1g
(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride
 71749-03-6 98.0%(GC)
1g
 ¥1440.0 2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1226051-250mg
(3aR,7aR)-Hexahydroisobenzofuran-1,3-dione
 71749-03-6 98%
250mg
 ￥416.00 2024-05-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X35825-1g
(3aR,7aR)-Hexahydroisobenzofuran-1,3-dione
 71749-03-6 98%
1g
 ¥1042.0 2024-07-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T161606-100MG
(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride
 71749-03-6 >98.0%(GC)
100mg
 ¥380.90 2023-08-31
Chemenu
CM201171-250mg
(3aR,7aR)-Hexahydroisobenzofuran-1,3-dione
 71749-03-6 97%
250mg
 $150 2024-07-24
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
C1417-100MG
(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride
 71749-03-6 >98.0%(GC)
100mg
 ¥240.00 2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
C1417-1G
(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride
 71749-03-6 >98.0%(GC)
1g
 ¥990.00 2024-04-16
eNovation Chemicals LLC
Y1213834-1g
(3aR,7aR)-Hexahydroisobenzofuran-1,3-dione
 71749-03-6 95%
1g
 $400 2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1226051-100mg
(3aR,7aR)-Hexahydroisobenzofuran-1,3-dione
 71749-03-6 98%
100mg
 ￥221.00 2024-05-02

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(CAS:71749-03-6)(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride
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Purity:99%
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